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Compound of Interest

Compound Name: 1-Acetoxy-2,5-hexanedione-13C4

Cat. No.: B15597415 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Acetoxy-2,5-hexanedione-
13C4. The following procedures are designed to ensure personal safety and minimize

exposure risks.

Chemical and Physical Properties Overview

While a specific Safety Data Sheet (SDS) for 1-Acetoxy-2,5-hexanedione-13C4 is not readily

available, data for the structurally similar compound 2,5-Hexanedione provides valuable safety

information.
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Property Value

Synonyms Acetonylacetone

Molecular Formula C6H10O2 (for the unlabeled compound)

Appearance Amber Liquid[1][2]

Odor Characteristic[1][2]

Boiling Point 185 - 193 °C / 365 - 379.4 °F[1][2]

Flash Point 78 °C / 172.4 °F[1][2]

Hazards

Combustible liquid. Causes skin and serious

eye irritation. May cause damage to the nervous

system through prolonged or repeated

exposure.[1][2][3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure. The following table summarizes the

recommended equipment.
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Body Part Recommended PPE Specifications and Usage

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended for protection

against ketones and esters.[4]

[5][6] Always inspect gloves for

integrity before use and wash

hands thoroughly after

removal.[4]

Eyes Safety goggles or a face shield

Chemical splash goggles are

essential to protect against

splashes.[4][7] A face shield

should be worn in situations

with a higher risk of splashing.

[4][7]

Body
Laboratory coat or chemical-

resistant apron

A standard laboratory coat

should be worn to protect

against incidental contact.[4][8]

For tasks with a higher

potential for splashes, a

chemical-resistant apron over

the lab coat is advised.[4]

Respiratory
Respirator with organic vapor

cartridges

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator with

organic vapor cartridges,

particularly when working in

poorly ventilated areas or

when there is a potential for

generating aerosols.[4][8]

Feet Closed-toe shoes

Perforated shoes or sandals

are not permitted in the

laboratory.
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for safety.

Preparation:

Conduct a pre-work risk assessment to identify specific hazards.

Ensure a safety shower and eyewash station are readily accessible.[4][8]

Gather all necessary materials and equipment, including the correct PPE.

Donning PPE:

Put on a lab coat, followed by safety goggles or a face shield.[8]

Don the appropriate chemical-resistant gloves.[8]

If required by your risk assessment, don a respirator.

Chemical Handling:

Perform all manipulations of 1-Acetoxy-2,5-hexanedione-13C4 within a certified chemical

fume hood to minimize inhalation exposure.[4][8]

Use the smallest quantity of the chemical necessary for the experiment.[8]

Keep the container closed when not in use.[8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Post-Handling:

Decontaminate all equipment and work surfaces.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then goggles,

then lab coat).[8]

Wash hands and any exposed skin thoroughly with soap and water after handling.[4][8]
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Disposal Plan
As 1-Acetoxy-2,5-hexanedione-13C4 contains a stable isotope (Carbon-13), it is not

radioactive. Therefore, no special radiological precautions are necessary for its disposal.[9] The

disposal of this compound should be treated as chemical waste.

Waste Collection:

Collect waste in a designated, properly labeled, and sealed container.

Do not mix with general laboratory waste.[9]

Regulatory Compliance:

Dispose of the waste in accordance with all local, state, and federal regulations.[4][10]

Do not allow the product to enter drains or surface waters.[4][10]

Professional Disposal:

Waste should be handled and disposed of by personnel appropriately trained in handling

chemical waste.[9]

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical workflow for handling 1-Acetoxy-2,5-
hexanedione-13C4, from initial preparation to final disposal, emphasizing key safety

checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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